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Compound of Interest

Compound Name: Meperidine-d5 (hydrochloride)

CAS No.: 1330180-05-6

Cat. No.: B593071

Get Quote

Introduction: The Analytical Imperative for Isotopic
Labeling
Meperidine, also known as pethidine, is a synthetic opioid of the phenylpiperidine class used

for the management of moderate to severe pain[1][2]. First synthesized in 1939, it acts primarily

as a μ-opioid receptor agonist[2][3]. In the fields of drug metabolism, pharmacokinetics

(DMPK), and forensic toxicology, the precise and accurate quantification of meperidine in

biological matrices is paramount. This necessity drives the use of stable isotope-labeled

internal standards, with Meperidine-d5 (hydrochloride) emerging as a critical tool for

researchers and drug development professionals.

This guide provides an in-depth technical overview of Meperidine-d5 (hydrochloride), its
foundational principles, and its application as an internal standard in mass spectrometry-based

bioanalysis. We will explore the causality behind its use, provide validated experimental

protocols, and offer insights into its role in elucidating the metabolic fate of meperidine.
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Physicochemical Properties: A Comparative
Overview
A foundational understanding of the physicochemical characteristics of both the analyte and its

deuterated analog is essential for method development. The introduction of five deuterium

atoms in Meperidine-d5 results in a predictable mass shift without significantly altering its

chemical properties, a crucial aspect for its function as an ideal internal standard.

Property Meperidine (hydrochloride)
Meperidine-d5
(hydrochloride)

Synonyms
Pethidine hydrochloride,

Demerol
Pethidine-d5

Molecular Formula C₁₅H₂₂ClNO₂ C₁₅H₁₆D₅NO₂ • HCl

Molecular Weight 283.79 g/mol [1] 288.8 g/mol

CAS Number 50-13-5[1] 1330180-05-6

Appearance White crystalline substance[4] Neat solid

Solubility Readily soluble in water[4] N/A

DEA Schedule II[5] II

The Rationale for Deuteration: The Kinetic Isotope
Effect and Bioanalytical Fidelity
The use of a deuterated analog like Meperidine-d5 as an internal standard is a cornerstone of

modern quantitative mass spectrometry. The underlying principle is the Kinetic Isotope Effect

(KIE). The C-D bond is stronger than the C-H bond, which can lead to a slower rate of reaction

for processes that involve the cleavage of this bond. In drug metabolism, this can result in a

decreased rate of metabolic conversion for the deuterated compound compared to its non-

deuterated counterpart[6].

While significant for some applications, for its use as an internal standard in LC-MS/MS, the

most critical advantages of Meperidine-d5 are:
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Co-elution with the Analyte: Meperidine-d5 has nearly identical chromatographic behavior to

meperidine, ensuring they elute at the same time. This co-elution is vital as it means both

compounds experience the same ionization conditions in the mass spectrometer's source,

effectively correcting for any variations in ionization efficiency (matrix effects).

Correction for Sample Preparation Variability: As an internal standard, Meperidine-d5 is

added to the biological sample at the beginning of the extraction process. Any loss of analyte

during sample preparation (e.g., in liquid-liquid or solid-phase extraction) will be mirrored by

a proportional loss of the internal standard. The ratio of the analyte to the internal standard

remains constant, ensuring accuracy.

Mass Differentiation: The five-dalton mass difference allows the mass spectrometer to

distinguish between the analyte (meperidine) and the internal standard (Meperidine-d5),

enabling independent quantification of each.
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Rationale for Meperidine-d5 Use

Bioanalytical Advantages

Identical Chemical Properties

Co-elution in Chromatography Similar Extraction Recovery

Mass Difference (+5 Da)

Accurate & Precise Quantification

Correction for Matrix Effects Correction for Sample Loss
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Plasma Sample (100 µL)

Spike with Meperidine-d5 (IS)

Vortex

Add 1M NaOH (Alkalinize)

Add Ethyl Acetate (1 mL)

Vortex (2 min)

Centrifuge (10,000 x g, 5 min)

Transfer Organic Layer

Evaporate to Dryness

Reconstitute in Mobile Phase

Vortex

Inject into LC-MS/MS

Meperidine Normeperidine
(Active Metabolite)

N-demethylation
(CYP3A4, CYP2B6)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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